Cas no 18039-24-2 (Adenine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI))

• Product Name: Adenine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI)
• CAS No: 18039-24-2
• MF: C₃₁H₃₁N₅O₄
• MW: 537.608947038651
• CID: 231839
• PubChem ID: 268764
• Update Time: 2025-04-19

Adenine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,9-(2,3,4-tri-O-benzyl-a-D-arabinopyranosyl)- (8CI)
• AC1NMKL1
• NSC109515
• NSC109163
• 18039-24-2
• 18031-17-9
• NSC-109161
• NSC109161
• DTXSID50296411
• NSC-109163
• 9-(2,3,4-tri-o-benzylpentopyranosyl)-9h-purin-6-amine

• Inchi： 1S/C31H31N5O4/c32-29-26-30(34-20-33-29)36(21-35-26)31-28(39-18-24-14-8-3-9-15-24)27(38-17-23-12-6-2-7-13-23)25(19-40-31)37-16-22-10-4-1-5-11-22/h1-15,20-21,25,27-28,31H,16-19H2,(H2,32,33,34)
• InChI Key： OJBWEYYIZSCTPH-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1N1C=NC2C(N)=NC=NC1=2)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 537.23800
• Monoisotopic Mass: 537.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 735.4°Cat760mmHg
• Flash Point: 398.6°C
• Refractive Index: 1.661
• PSA: 106.54000
• LogP: 5.27470